Cas no 1935389-05-1 (methyl 8-fluoro-2-oxa-6-azaspiro3.4octane-8-carboxylate)

Methyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate is a fluorinated spirocyclic compound featuring a unique oxa-aza heterocyclic scaffold. Its structural complexity, combining a spirocenter with both oxygen and nitrogen heteroatoms, makes it a valuable intermediate in medicinal chemistry and pharmaceutical research. The fluorine substitution enhances metabolic stability and bioavailability, while the ester group provides versatility for further derivatization. This compound is particularly useful in the synthesis of bioactive molecules, including potential CNS-active agents or enzyme inhibitors. Its rigid spirocyclic framework contributes to conformational restraint, which can improve target selectivity in drug design. Suitable for controlled reactions under standard laboratory conditions.
methyl 8-fluoro-2-oxa-6-azaspiro3.4octane-8-carboxylate structure
1935389-05-1 structure
Product Name:methyl 8-fluoro-2-oxa-6-azaspiro3.4octane-8-carboxylate
CAS No:1935389-05-1
MF:C8H12FNO3
MW:189.18418598175
CID:5192334
PubChem ID:131036331
Update Time:2025-06-26

methyl 8-fluoro-2-oxa-6-azaspiro3.4octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Oxa-6-azaspiro[3.4]octane-8-carboxylic acid, 8-fluoro-, methyl ester
    • methyl 8-fluoro-2-oxa-6-azaspiro3.4octane-8-carboxylate
    • Inchi: 1S/C8H12FNO3/c1-12-6(11)8(9)3-10-2-7(8)4-13-5-7/h10H,2-5H2,1H3
    • InChI Key: DGJKBQVKVYKHHA-UHFFFAOYSA-N
    • SMILES: C1C2(C(F)(C(OC)=O)CNC2)CO1

methyl 8-fluoro-2-oxa-6-azaspiro3.4octane-8-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01029062-1g
Methyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate
1935389-05-1 95%
1g
¥9401.0 2023-03-12
Enamine
EN300-217774-0.05g
methyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate
1935389-05-1
0.05g
$1212.0 2023-09-16
Enamine
EN300-217774-0.1g
methyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate
1935389-05-1
0.1g
$1269.0 2023-09-16
Enamine
EN300-217774-0.25g
methyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate
1935389-05-1
0.25g
$1328.0 2023-09-16
Enamine
EN300-217774-0.5g
methyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate
1935389-05-1
0.5g
$1385.0 2023-09-16
Enamine
EN300-217774-1.0g
methyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate
1935389-05-1
1g
$1887.0 2023-06-03
Enamine
EN300-217774-2.5g
methyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate
1935389-05-1
2.5g
$2828.0 2023-09-16
Enamine
EN300-217774-5.0g
methyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate
1935389-05-1
5g
$5470.0 2023-06-03
Enamine
EN300-217774-10.0g
methyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate
1935389-05-1
10g
$8110.0 2023-06-03
Enamine
EN300-217774-1g
methyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate
1935389-05-1
1g
$1442.0 2023-09-16

Additional information on methyl 8-fluoro-2-oxa-6-azaspiro3.4octane-8-carboxylate

Methyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate: A Comprehensive Overview

The compound with CAS No 1935389-05-1, commonly referred to as methyl 8-fluoro-2-oxa-6-azaspiro[3.4]octane-8-carboxylate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic family, which is characterized by its unique structure where two rings are joined by a single atom, creating a spiro junction. The presence of both oxygen and nitrogen atoms in its structure further adds to its complexity and potential applications.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery due to their ability to adopt diverse conformations, which can enhance their binding affinity to target proteins. In the case of methyl 8-fluoro..., the spiro[3.4]octane system serves as a versatile scaffold that can be modified to explore various biological activities. The fluorine atom at position 8 introduces additional electronic effects, potentially influencing the compound's pharmacokinetic properties.

One of the most intriguing aspects of this compound is its synthetic versatility. Researchers have developed several methods to synthesize methyl 8-fluoro..., including ring-closing metathesis and stepwise cyclization strategies. These methods not only allow for the efficient construction of the spirocyclic core but also provide opportunities for further functionalization, enabling the exploration of its biological potential.

In terms of pharmacological applications, methyl 8-fluoro... has shown promise as a potential drug candidate in several therapeutic areas. For instance, studies have demonstrated its ability to modulate ion channels, which are critical targets in treating conditions such as epilepsy and pain management. Additionally, its unique structure suggests potential applications in anti-inflammatory and anti-cancer therapies.

The fluorine atom in the molecule plays a pivotal role in its activity profile. Fluorine substitution often enhances drug-like properties such as lipophilicity and metabolic stability, making it a valuable tool in medicinal chemistry. Recent advancements in computational chemistry have allowed researchers to model the interactions of methyl 8-fluoro... with various biological targets, providing deeper insights into its mechanism of action.

Moreover, the carboxylate group at position 8 introduces acidity, which can be exploited for further chemical modifications or for enhancing solubility properties. This feature makes it an attractive starting material for developing prodrugs or delivery systems that can improve bioavailability.

In conclusion, methyl 8-fluoro... represents a compelling example of how structural complexity can be harnessed to design molecules with diverse biological activities. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the field of medicinal chemistry.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent